Cas no 138281-88-6 (Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-)

• Product Name: Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-
• CAS No: 138281-88-6
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 1252564
• Update Time: 2024-08-04

Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-

• Inchi： 1S/C16H25NO5/c1-20-13-10-12(11-14(21-2)16(13)22-3)17-9-7-5-4-6-8-15(18)19/h10-11,17H,4-9H2,1-3H3,(H,18,19)
• InChI Key： SJHICIRTZKCTMZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCNC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 311.17335

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 496.1±45.0 °C(Predicted)
• PSA: 77.02
• pka: 4.75±0.10(Predicted)